Cas no 941998-99-8 (N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide)

• Product Name: N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide
• CAS No: 941998-99-8
• MF: C₁₉H₁₆Cl₂N₄O₂
• MW: 403.26194190979
• CID: 5502755
• Update Time: 2025-05-20

N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-cyanophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoacetamide
• N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide

• Inchi： 1S/C19H16Cl2N4O2/c20-14-2-1-3-16(10-14)24-6-8-25(9-7-24)19(27)18(26)23-17-11-15(21)5-4-13(17)12-22/h1-5,10-11H,6-9H2,(H,23,26)
• InChI Key： ZNIJEOXGORWXML-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C#N)(=O)C(N1CCN(C2=CC=CC(Cl)=C2)CC1)=O

Additional information on N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide

Professional Introduction to N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide (CAS No. 941998-99-8)

N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide (CAS No. 941998-99-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, represents a promising candidate for further exploration in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 5-chloro-2-cyanophenyl moiety and a 4-(3-chlorophenyl)piperazine ring system suggests potential interactions with biological targets, making it an intriguing subject for drug discovery efforts. These structural features are often exploited in the design of molecules with enhanced binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a growing interest in the development of piperazine-based compounds due to their versatile pharmacological profiles. Piperazine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The specific substitution pattern in N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide may confer distinct pharmacological activities, which could be harnessed for the treatment of neurological disorders, cardiovascular diseases, and other conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex core structure efficiently. The introduction of chloro substituents at strategic positions enhances the reactivity of the molecule, facilitating further functionalization and derivatization.

The pharmacological evaluation of N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide has been a focus of several recent studies. Researchers have been investigating its potential as an antagonist or agonist for various neurotransmitter receptors, including serotonin and dopamine receptors. Preliminary in vitro studies suggest that this compound exhibits promising binding affinities for these targets, which could translate into therapeutic benefits in vivo.

The impact of the 5-chloro and cyanophenyl groups on the overall pharmacokinetic properties of the compound is also under scrutiny. These substituents can influence metabolic stability, solubility, and distribution within the body. Understanding these factors is crucial for optimizing drug delivery systems and minimizing potential side effects. Computational modeling techniques have been utilized to predict how these structural elements affect the compound's behavior in biological systems.

In addition to its potential therapeutic applications, N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide may serve as a valuable scaffold for structure-based drug design. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach allows for the systematic optimization of lead compounds towards higher efficacy and better safety profiles.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular docking simulations have been employed to explore how N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide interacts with target proteins at an atomic level. These simulations provide insights into binding modes and affinity predictions, which guide experimental efforts in optimizing drug candidates.

The development of novel synthetic routes for this compound has also been a topic of interest. Green chemistry principles have been incorporated into synthetic protocols to minimize waste and improve sustainability. For instance, catalytic methods that reduce reliance on hazardous reagents have been explored as alternatives to traditional multi-step syntheses.

The future prospects for N-(5-chloro-2-cyanophenyl)-2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoacetamide are promising, with ongoing research aimed at elucidating its full pharmacological potential. Clinical trials may soon be initiated to evaluate its efficacy and safety in human subjects suffering from various diseases. The collaboration between academic researchers and pharmaceutical companies will be essential in translating laboratory findings into viable therapeutic options.

In conclusion, N-(N-(5-chloro...) is a sophisticated chemical entity with significant implications for modern medicine. Its unique structural features offer opportunities for innovation in drug discovery, while its multifaceted pharmacological profile suggests broad therapeutic applications. As research continues to uncover new insights into this compound's properties and potential uses, it is poised to play a crucial role in addressing unmet medical needs worldwide.